(3-Fluoro-propyl)-benzene

• CAS RN: 2038-62-2
• Molecular Formula: C9H11F
• Molecular Weight: 138.18 g/mol
• IUPAC Name: 3-fluoropropylbenzene
• InChI: InChI=1S/C9H11F/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key: RIIGIRHGFWXGPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCF

Description

(3-Fluoro-propyl)-benzene is a useful research compound. Its molecular formula is C9H11F and its molecular weight is 138.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

15.6 g of diethylaminosulfurtrifluoride (DAST, 96.91 mmol) were dissolved in 18 ml of dichloromethane. At 0-5° C., 12 g of 3-phenyl-1-propanol (88.1 mmol) dissolved in 30 ml of dichloromethane were added dropwise. The reaction mixture was stirred for 18 h, and, after addition of 30 ml of dichloromethane, poured onto 100 ml of ice water. The organic layer was separated, dried over magnesium sulfate, filtered, and the solvent was evaporated. The crude product was purified by distillation at a bath temperature of 106° C. at 20 mm to yield 7.4 g of the title compound.

Synthesis routes and methods II

Procedure details

3-Phenyl-1-propanol (1 mL) and (diethylamino)sulfur trifluoride (1.2 mL) were dissolved in dichloromethane (10 mL). The reaction solution was stirred at rt for 3 d. The reaction mixture was passed through a short silica gel column and washed with dichloromethane. The collected solution was evaporated to give 1-fluoro-3-phenylpropane as light yellow oil. 1H NMR (DMSO-d6): δ 1.84-2.02 (m, 2H), 2.65 (t, J=7.5 Hz, 2H), 4.34 (t, J=5.7 Hz, 1H), 4.50 (t, J=5.7 Hz, 1H), 7.20 (m, 5H); 19F NMR (282 MHz, DMSO-d6): δ−79.22.